![molecular formula C20H19ClN2O2S B3728395 2-{[3-(4-chloro-3-methylphenoxy)propyl]thio}-6-phenyl-4(3H)-pyrimidinone](/img/structure/B3728395.png)
2-{[3-(4-chloro-3-methylphenoxy)propyl]thio}-6-phenyl-4(3H)-pyrimidinone
Overview
Description
2-{[3-(4-chloro-3-methylphenoxy)propyl]thio}-6-phenyl-4(3H)-pyrimidinone is a chemical compound that belongs to the class of pyrimidines. It has been studied extensively in scientific research for its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-{[3-(4-chloro-3-methylphenoxy)propyl]thio}-6-phenyl-4(3H)-pyrimidinone involves the inhibition of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
2-{[3-(4-chloro-3-methylphenoxy)propyl]thio}-6-phenyl-4(3H)-pyrimidinone has been found to exhibit significant biochemical and physiological effects in various studies. It has been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
The advantages of using 2-{[3-(4-chloro-3-methylphenoxy)propyl]thio}-6-phenyl-4(3H)-pyrimidinone in lab experiments include its significant anti-cancer and neuroprotective effects. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy.
Future Directions
There are several future directions related to the study of 2-{[3-(4-chloro-3-methylphenoxy)propyl]thio}-6-phenyl-4(3H)-pyrimidinone. These include further studies to determine its safety and efficacy in humans, the development of new analogs with improved anti-cancer and neuroprotective properties, and the investigation of its potential applications in other fields of scientific research.
In conclusion, 2-{[3-(4-chloro-3-methylphenoxy)propyl]thio}-6-phenyl-4(3H)-pyrimidinone is a chemical compound that has been extensively studied for its potential applications in various fields of scientific research. It exhibits significant anti-cancer and neuroprotective effects and has potential applications in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Further studies are needed to determine its safety and efficacy in humans and to develop new analogs with improved properties.
Scientific Research Applications
2-{[3-(4-chloro-3-methylphenoxy)propyl]thio}-6-phenyl-4(3H)-pyrimidinone has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant anti-cancer activity by inhibiting the growth of cancer cells. It has also been studied for its potential applications in the treatment of Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
2-[3-(4-chloro-3-methylphenoxy)propylsulfanyl]-4-phenyl-1H-pyrimidin-6-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19ClN2O2S/c1-14-12-16(8-9-17(14)21)25-10-5-11-26-20-22-18(13-19(24)23-20)15-6-3-2-4-7-15/h2-4,6-9,12-13H,5,10-11H2,1H3,(H,22,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWCZFALDKMLSDK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OCCCSC2=NC(=CC(=O)N2)C3=CC=CC=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19ClN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[3-(4-chloro-3-methylphenoxy)propyl]sulfanyl}-6-phenylpyrimidin-4(3H)-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.